Cas no 106791-93-9 (5-bromo-4-chloro-6-phenylpyrimidin-2-amine)

5-bromo-4-chloro-6-phenylpyrimidin-2-amine structure
106791-93-9 structure
Product Name:5-bromo-4-chloro-6-phenylpyrimidin-2-amine
CAS No:106791-93-9
MF:C10H7BrClN3
MW:284.539679765701
MDL:MFCD16653252
CID:1181242
PubChem ID:14370057
Update Time:2025-04-20

5-bromo-4-chloro-6-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 5-bromo-4-chloro-6-phenyl-
    • 5-bromo-4-chloro-6-phenylpyrimidin-2-amine
    • SCHEMBL10567530
    • 5-bromo-4-chloro-6-phenyl-2-pyrimidinamine
    • CS-0045627
    • 106791-93-9
    • EN300-236620
    • WPECLXUICXOZRA-UHFFFAOYSA-N
    • F2158-1071
    • DB-168701
    • AKOS015957345
    • DTXSID00559508
    • MDL: MFCD16653252
    • Inchi: 1S/C10H7BrClN3/c11-7-8(6-4-2-1-3-5-6)14-10(13)15-9(7)12/h1-5H,(H2,13,14,15)
    • InChI Key: WPECLXUICXOZRA-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(N)N=C1C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 282.95131
  • Monoisotopic Mass: 282.95119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 465.8±55.0 °C at 760 mmHg
  • Flash Point: 235.5±31.5 °C
  • PSA: 51.8
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-bromo-4-chloro-6-phenylpyrimidin-2-amine Security Information

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